Cas no 1380156-92-2 (2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol)

• Product Name: 2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol
• CAS No: 1380156-92-2
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5851726
• PubChem ID: 131625412
• Update Time: 2025-06-08

2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol
• EN300-1991532
• 1380156-92-2

• Inchi： 1S/C10H12BrNO3/c11-8-3-10-9(14-5-15-10)2-6(8)1-7(12)4-13/h2-3,7,13H,1,4-5,12H2
• InChI Key： ZEJCXIIXJJVFDX-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1CC(CO)N)OCO2

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol

Research Brief on 2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol (CAS: 1380156-92-2): Recent Advances and Applications

The compound 2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol (CAS: 1380156-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing indan-based scaffolds, which are increasingly recognized for their pharmacological potential in targeting neurological disorders. The bromo-substituted dioxaindan moiety, in particular, has shown promise in enhancing blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound's structure and purity. Researchers have noted that the presence of both amino and hydroxyl functional groups at the propan-1-ol position allows for diverse chemical modifications, making it a valuable building block in combinatorial chemistry approaches. Recent synthetic protocols have achieved yields exceeding 85% with high enantiomeric purity, addressing previous challenges in large-scale production.

In pharmacological evaluations, derivatives of 2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol have exhibited notable activity as modulators of neurotransmitter systems. A 2024 preclinical study reported selective binding affinity to serotonin receptors (5-HT_2A and 5-HT_2C subtypes), suggesting potential applications in mood disorder therapeutics. The bromine atom at the 6-position appears to play a crucial role in receptor interaction, as demonstrated through comparative structure-activity relationship (SAR) studies.

Emerging applications extend beyond CNS targets, with recent investigations exploring its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation. The compound's rigid bicyclic structure provides an optimal geometry for linker attachment in these bifunctional molecules. Preliminary results indicate enhanced degradation efficiency of target proteins when compared to traditional linear linkers.

Ongoing research is investigating the compound's metabolic stability and toxicity profile, with early ADME (Absorption, Distribution, Metabolism, and Excretion) studies showing favorable pharmacokinetic properties. The current body of research positions 2-amino-3-(6-bromo-1,3-dioxaindan-5-yl)propan-1-ol as a promising scaffold for future drug development, particularly in areas requiring CNS penetration and selective receptor modulation.